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Compound of Interest

Compound Name: Hydroxy-Epsilon-Sanshool

Cat. No.: B1504358

This guide provides critical safety and logistical information for the handling and disposal of
Hydroxy-Epsilon-Sanshool. While specific safety data for Hydroxy-Epsilon-Sanshool is not
readily available, this document utilizes information from the closely related and more well-
documented compound, Hydroxy-a-sanshool, to establish safe handling protocols.
Researchers, scientists, and drug development professionals should handle this compound
with care, adhering to the precautionary measures outlined below to ensure a safe laboratory
environment.

Chemical and Physical Properties

Limited quantitative data exists for Hydroxy-Epsilon-Sanshool. The following table
summarizes the known properties of the related compound, Hydroxy-a-sanshool, for reference.
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Property Value Source
Molecular Formula C16H25N0O2 [1112][3]
Molecular Weight 263.38 g/mol [1][2]
Appearance White to beige powder

Solubility DMSO: 2 mg/mL, clear

Storage Temperature -20°C, protect from light [1]
Boiling Point 471.50 °C [3]
Flash Point 239.0 °C [3]
Density 0.973 g/cm3 [3]

Hazard Identification and Personal Protective
Equipment (PPE)

Based on the Safety Data Sheet (SDS) for Hydroxy-a-sanshool, the compound is not classified
as a hazardous substance or mixture.[1] However, due to its physiological effects (tingling and
numbing sensation) and as a matter of good laboratory practice, the following personal
protective equipment is mandatory when handling Hydroxy-Epsilon-Sanshool.
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PPE Category Item Specifications

With side-shields to provide
Eye Protection Safety goggles comprehensive eye protection.

[1]

Chemically resistant nitrile

Hand Protection Protective gloves
gloves are recommended.
) ] ] ) A standard laboratory coat
Skin and Body Protection Impervious clothing
should be worn.
Recommended, especially
) ) ] ) when handling the powder
Respiratory Protection Suitable respirator

form or if dust may be

generated.[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a structured operational plan is crucial for minimizing exposure and ensuring
safety.

1. Engineering Controls:

o Work in a well-ventilated area. A chemical fume hood is highly recommended for all
manipulations of the compound.[1]

o Ensure that a safety shower and an eyewash station are readily accessible in the immediate
work area.[1]

2. Preparation and Weighing:
o Before handling, ensure all necessary PPE is donned correctly.

o Designate a specific area for handling Hydroxy-Epsilon-Sanshool to prevent cross-
contamination.

» When weighing the solid compound, perform the task within a chemical fume hood to
minimize the risk of inhaling any airborne particles.
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3. Dissolution and Use:
e When preparing solutions, add the solvent to the solid compound slowly to avoid splashing.

« If heating is required, use a controlled heating source such as a water bath or a heating
mantle.

 All containers holding Hydroxy-Epsilon-Sanshool should be clearly labeled with the
compound name, concentration, date, and responsible individual's name.

4. Emergency Procedures:

 In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing.[1]

 In case of eye contact: Immediately flush the eyes with copious amounts of water for at least
15 minutes, holding the eyelids open. Seek medical attention.[1]

 In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[1]

 In case of ingestion: Do not induce vomiting. Wash out the mouth with water and seek
immediate medical attention.[1]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Hydroxy-Epsilon-Sanshool.
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Disposal Plan

Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility.

Solid Waste: Collect any solid waste, including unused compound and contaminated
materials (e.g., weigh boats, pipette tips), in a clearly labeled, sealed container.

Liquid Waste: Collect all solutions containing Hydroxy-Epsilon-Sanshool in a designated,
sealed, and clearly labeled waste container. Do not mix with other incompatible waste
streams.

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the
designated solid waste container.

Disposal Method: All waste containing Hydroxy-Epsilon-Sanshool must be disposed of
through the institution's hazardous waste management program. Follow all local, state, and
federal regulations for chemical waste disposal. Do not pour any waste down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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